1-(4-Nitrophenyl)-2-(dimethylamino)ethanol

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-(dimethylamino)-1-(4-nitrophenyl)ethanol
• InChI: InChI=1S/C10H14N2O3/c1-11(2)7-10(13)8-3-5-9(6-4-8)12(14)15/h3-6,10,13H,7H2,1-2H3
• InChI Key: WZBDAQFLSMLMMK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(C1=CC=C(C=C1)[N+](=O)[O-])O

Description

1-(4-Nitrophenyl)-2-(dimethylamino)ethanol is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-1-(4-nitrophenyl)ethanone (500 mg, 2.30 mmol), paraformaldehyde (207 mg, 6.90 mmol), and sodium cyanoborohydride (433 mg, 6.90 mmol) in methanol (30 mL) was added acetic acid (catalytic) and the reaction stirred at room temperature for 18 h. The reaction mixture was quenched with water and the layers were separated. The combined organic layers were dried over anhydrous sodium sulfate, filtered, concentrated, and chromatographed (CH2Cl2/MeOH) to afford the desired product (164 mg, 34%) as an orange oil: ESI MS m/z 211 [C10H14N2O3+H]+.